5-bromo-2-chloro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]benzamide

• Molecular Formula: C21H23BrClN3O2
• Molecular Weight: 464.8 g/mol
• IUPAC Name: 5-bromo-2-chloro-N-[4-[4-(2-methylpropanoyl)piperazin-1-yl]phenyl]benzamide
• InChI: InChI=1S/C21H23BrClN3O2/c1-14(2)21(28)26-11-9-25(10-12-26)17-6-4-16(5-7-17)24-20(27)18-13-15(22)3-8-19(18)23/h3-8,13-14H,9-12H2,1-2H3,(H,24,27)
• InChI Key: GETTVPDDAJJVQC-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=C(C=CC(=C3)Br)Cl

Description

5-bromo-2-chloro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]benzamide, also known as BIBP 3226, is a selective antagonist of neuropeptide Y (NPY) receptors. It is a synthetic compound that has been extensively studied for its potential use in treating various diseases and conditions.

Mechanism of Action

5-bromo-2-chloro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]benzamide 3226 selectively blocks the binding of NPY to its receptors, thereby inhibiting the downstream signaling pathways that are activated by NPY. This leads to a reduction in the physiological effects of NPY, such as appetite stimulation, vasoconstriction, and anxiety.
Biochemical and Physiological Effects:
5-bromo-2-chloro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]benzamide 3226 has been shown to have various biochemical and physiological effects in laboratory experiments. It can reduce food intake and body weight in obese animals, lower blood glucose levels in diabetic animals, and decrease anxiety-like behavior in rodents.

Advantages and Limitations for Lab Experiments

5-bromo-2-chloro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]benzamide 3226 is a useful tool for investigating the role of NPY receptors in various physiological and pathological processes. Its selectivity and potency make it an ideal compound for studying the effects of NPY on specific tissues and organs. However, its limitations include its potential toxicity and the need for careful dosing and administration.

Future Directions

There are several future directions for research on 5-bromo-2-chloro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]benzamide 3226. One area of interest is its potential use in treating obesity and diabetes in humans. Another area of research is the development of more selective and potent NPY receptor antagonists. Additionally, further studies are needed to fully understand the physiological and pathological roles of NPY and its receptors in various tissues and organs.

Synthesis Methods

5-bromo-2-chloro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]benzamide 3226 can be synthesized through a multi-step process involving the reaction of various chemicals such as 5-bromo-2-chlorobenzoyl chloride, 4-(4-isobutyryl-1-piperazinyl)aniline, and sodium hydroxide. The final product is obtained through purification and isolation techniques.

Scientific Research Applications

5-bromo-2-chloro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]benzamide 3226 has been used in numerous scientific studies to investigate the role of NPY receptors in various physiological and pathological processes. It has been shown to have potential therapeutic applications in the treatment of obesity, diabetes, anxiety, and depression.